Cas no 21141-03-7 (3-aminopyridazine-4-carboxylic acid)

• Product Name: 3-aminopyridazine-4-carboxylic acid
• CAS No: 21141-03-7
• MF: C₅H₅N₃O₂
• MW: 139.112100362778
• MDL: MFCD01318258
• CID: 252945
• PubChem ID: 6405251
• Update Time: 2025-11-02

3-aminopyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-pyridazinecarboxylic acid
• 3-AMINO-PYRIDAZINE-4-CARBOXYLIC ACID
• 4-Pyridazinecarboxylicacid,3-amino-(8CI,9CI)
• 3-aminopyridazine-4-carboxylic acid
• 4-Pyridazinecarboxylicacid, 3-amino-
• 3-Amino-pyridazin-4-carbonsaeure
• 4-Pyridazinecarboxylic acid, 3-amino-
• 3-AMINO-4-PYRIDAZINECARBOXYLICACID
• KSC201I0H
• KCOOFYQDXAMIBZ-UHFFFAOYSA-N
• 3-amino-4-pyridazinecarboxylic?acid
• SBB053241
• TRA0048739
• RP20514
• SY005535
• SCHEMBL3243133
• CS-W002763
• FT-0647556
• BCP32393
• 21141-03-7
• 3-Amino-4-pyridazinecarboxylic acid, AldrichCPR
• AKOS006342814
• DTXSID00423331
• AMY15695
• TS-00038
• Ethyl2-chloro-6-fluorophenylacetate
• MFCD01318258
• J-511627
• 4-Pyridazinecarboxylicacid,3-amino-
• SB35369
• DB-028335

• MDL： MFCD01318258
• Inchi： 1S/C5H5N3O2/c6-4-3(5(9)10)1-2-7-8-4/h1-2H,(H2,6,8)(H,9,10)
• InChI Key： KCOOFYQDXAMIBZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=NC=1N)=O

Computed Properties

• Exact Mass: 139.03800
• Monoisotopic Mass: 139.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.1
• XLogP3: -0.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 470.5°C at 760 mmHg
• Flash Point: 238.3℃
• Refractive Index: 1.663
• PSA: 89.10000
• LogP: 0.33820
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-aminopyridazine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines

Additional information on 3-aminopyridazine-4-carboxylic acid

3-Aminopyridazine-4-carboxylic Acid (CAS No. 21141-03-7): Properties, Applications, and Market Insights

3-Aminopyridazine-4-carboxylic acid (CAS No. 21141-03-7) is a heterocyclic organic compound with significant potential in pharmaceutical and agrochemical research. This pyridazine derivative has garnered attention due to its unique structural features, which make it a valuable building block in medicinal chemistry. The compound's molecular formula is C₅H₅N₃O₂, and it exhibits both amino and carboxylic acid functional groups, allowing for diverse chemical modifications.

The growing interest in 3-aminopyridazine-4-carboxylic acid synthesis reflects its importance in drug discovery. Researchers are particularly focused on its role as a precursor for bioactive molecules, especially in the development of kinase inhibitors and antimicrobial agents. Recent studies highlight its potential in addressing antibiotic resistance, a critical global health challenge. The compound's hydrogen bonding capacity and metal coordination properties make it attractive for designing novel therapeutic agents.

From a chemical perspective, 3-aminopyridazine-4-carboxylic acid demonstrates interesting solubility characteristics. It shows moderate solubility in polar organic solvents like DMSO and methanol, while being less soluble in non-polar solvents. This property profile is crucial for its pharmaceutical formulation applications. The compound's pKa values (approximately 2.1 for the carboxylic acid and 4.8 for the amino group) influence its behavior in biological systems and its potential for salt formation.

The pyridazine ring system present in this compound is receiving increased attention in medicinal chemistry due to its isosteric relationship with pyridine and pyrimidine rings. This structural similarity allows 3-aminopyridazine-4-carboxylic acid to interact with various biological targets while offering improved metabolic stability compared to its analogs. Current research explores its incorporation into small molecule drugs targeting inflammatory diseases and certain types of cancer.

In the agrochemical sector, derivatives of 3-aminopyridazine-4-carboxylic acid are being investigated for their potential as plant growth regulators and pesticide intermediates. The compound's ability to chelate metal ions contributes to its biological activity, making it valuable for developing new crop protection agents. This application aligns with the growing demand for sustainable agriculture solutions and environmentally friendly pesticides.

The global market for 3-aminopyridazine-4-carboxylic acid is experiencing steady growth, driven by increasing R&D investments in pharmaceutical and agricultural sectors. Key manufacturers are focusing on developing cost-effective synthetic routes to meet the rising demand. The compound's price varies depending on purity levels (typically 97-99%) and order quantities, with current market prices ranging between $50-$200 per gram for research quantities.

Quality control of 3-aminopyridazine-4-carboxylic acid typically involves HPLC analysis, with purity specifications often exceeding 98%. Storage recommendations usually suggest keeping the compound in a cool, dry place (2-8°C) under inert atmosphere to maintain stability. These handling protocols are crucial for researchers working with this specialty chemical in drug discovery programs.

Recent patent literature reveals growing intellectual property activity surrounding 3-aminopyridazine-4-carboxylic acid derivatives, particularly in the areas of kinase inhibition and antimicrobial applications. This trend indicates the compound's expanding therapeutic potential and commercial value. Several pharmaceutical companies have included pyridazine-based compounds in their pipelines, further validating the importance of this chemical scaffold.

From a regulatory standpoint, 3-aminopyridazine-4-carboxylic acid is generally classified as a research chemical with no significant restrictions for laboratory use. However, researchers should consult local regulations regarding its handling and disposal. The compound's safety profile suggests standard laboratory precautions are sufficient for most applications, though proper personal protective equipment should always be used when handling any chemical substance.

The future outlook for 3-aminopyridazine-4-carboxylic acid appears promising, with potential applications emerging in materials science and coordination chemistry. Its ability to form stable complexes with transition metals opens possibilities for developing novel catalysts and functional materials. As research continues to uncover new properties and applications, this versatile compound is likely to maintain its importance in both academic and industrial settings.